Cas no 1564662-01-6 (N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide)

• Product Name: N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide
• CAS No: 1564662-01-6
• MF: C₇H₇BrF₃NO₂
• MW: 274.035191774368
• CID: 4606356
• PubChem ID: 104701384
• Update Time: 2025-06-15

N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-bromoacetyl)cyclopropyl]-2,2,2-trifluoroacetamide
• N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide

• Inchi： 1S/C7H7BrF3NO2/c8-3-4(13)6(1-2-6)12-5(14)7(9,10)11/h1-3H2,(H,12,14)
• InChI Key： WSCDFOYZHPAMKO-UHFFFAOYSA-N
• SMILES： C(NC1(C(CBr)=O)CC1)(=O)C(F)(F)F

Additional information on N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide

Comprehensive Overview of N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide (CAS No. 1564662-01-6)

N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide (CAS No. 1564662-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and trifluoroacetamide moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromoacetyl group, makes it particularly valuable for cross-coupling reactions and nucleophilic substitutions, which are pivotal in modern drug discovery.

In recent years, the demand for fluorinated compounds like N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and protease-targeting therapeutics, aligning with the growing interest in precision medicine. The compound's CAS No. 1564662-01-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the most discussed topics in organic chemistry today is the role of halogenated intermediates in accelerating drug development. N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide exemplifies this trend, as its bromo functionality facilitates efficient derivatization. This property is critical for optimizing lead compounds in oncology and neurology research, areas where structure-activity relationship (SAR) studies are paramount.

From an industrial perspective, the compound's stability under various reaction conditions makes it a preferred choice for scalable synthesis. Manufacturers and suppliers often highlight its high purity and consistent performance in catalogs, addressing the needs of quality-conscious buyers. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—resonates with the global push for sustainable chemical practices.

Another area of interest is the compound's potential in crop protection formulations. Agrochemical researchers are investigating its derivatives for their herbicidal and fungicidal properties, tapping into the demand for eco-friendly pest control solutions. This aligns with broader industry trends, such as the integration of AI-driven molecular design to identify novel bioactive agents.

In summary, N-1-(2-bromoacetyl)cyclopropyl-2,2,2-trifluoroacetamide (CAS No. 1564662-01-6) stands at the intersection of innovation and practicality. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in contemporary chemistry. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial discussions.